Ethyl 3-hydroxy-2-methyl-3-phenylpropanoate

• CAS No.: 24744-96-5
• Molecular Formula: C12H16O3
• Molecular Weight: 208.25 g/mol
• IUPAC Name: ethyl 3-hydroxy-2-methyl-3-phenylpropanoate
• InChI: InChI=1S/C12H16O3/c1-3-15-12(14)9(2)11(13)10-7-5-4-6-8-10/h4-9,11,13H,3H2,1-2H3
• InChI Key: DBYGIIOOKKCUKJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C)C(C1=CC=CC=C1)O

Description

Ethyl 3-hydroxy-2-methyl-3-phenylpropanoate is a useful research compound. Its molecular formula is C12H16O3 and its molecular weight is 208.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

50 mmol (5.10 ml) of benzaldehyde are added at -78° C. to the manganous enolate of ethyl propionate, prepared as indicated above. After stirring for 10 seconds at -78° C., the reaction medium is hydrolyzed by the dropwise addition of a saturated solution of (NH4)2SO4. After decantation, filtration on hyflo-supercel and evaporation of the solvents under vacuum, ethyl 3-phenyl-3-hydroxy-2-methylpropionate is isolated by low pressure liquid chromatography on 15 μm silica gel using cyclohexane/ethyle acetate (90/10) as the eluent. Yield=72%. Erythro/threo=61/39.